Cas no 1804088-93-4 (6-Iodobenzo[d]oxazole-2-acetic acid)

• Product Name: 6-Iodobenzo[d]oxazole-2-acetic acid
• CAS No: 1804088-93-4
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4817917
• Update Time: 2023-08-19

6-Iodobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H6INO3/c10-5-1-2-6-7(3-5)14-8(11-6)4-9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： MORVPSUCNKMMDR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC(CC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3